Cas no 59263-76-2 (Meptazinol hydrochloride)

• Product Name: Meptazinol hydrochloride
• CAS No: 59263-76-2
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• MDL: MFCD00941476
• CID: 57389
• PubChem ID: 329817952
• Update Time: 2025-08-05

Meptazinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Meptazinol hydrochloride
• 3-(3-Ethylhexahydro-1-methyl-1H-azepin-3-yl)phenol hydrochloride
• Meptazinol HCl
• Meptazinol Hydrochlo
• 3-(3-ethyl-1-methylazepan-3-yl)phenol,hydrochloride
• IL-22811 hydrochloride
• WY-22811 hydrochloride
• 3-(3-ethylhexahydro-1-methyl-1H-azepin-3-yl)-phenol hydrochloride
• Meptazinol (hydrochloride)
• Meptazinol hydrochloride [USAN]
• IL 22811
• WY 22811
• 3-(3-ethyl-1-methylazepan-3-yl)phenol hydrochloride
• m-(3-Ethyl-1-methyl-hexahydro-1H-azepin-3-yl)phenol hydrochloride
• m-(3-Ethylhexahydro-1-methyl-1H-azepin-3-yl)phenol hydrochlo

• MDL： MFCD00941476
• Inchi： 1S/C15H23NO.ClH/c1-3-15(9-4-5-10-16(2)12-15)13-7-6-8-14(17)11-13;/h6-8,11,17H,3-5,9-10,12H2,1-2H3;1H
• InChI Key： MPJUSISYVXABBH-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)C1(CC)CN(C)CCCC1

Computed Properties

• Exact Mass: 269.15500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 23.5

Experimental Properties

• Melting Point: 190-194°C
• Boiling Point: 354.8°C at 760 mmHg
• Solubility: H2O: >10mg/mL
• PSA: 23.47000
• LogP: 3.89560

Meptazinol hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• RTECS：SL4250000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Meptazinol hydrochloride

Introduction to Meptazinol hydrochloride (CAS No. 59263-76-2)

Meptazinol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 59263-76-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azapropylbenzylpiperidine derivatives, a structural motif known for its pharmacological activity. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development in therapeutic applications.

The chemical structure of Meptazinol hydrochloride features a benzylpiperidine ring fused with an azapropyl group, which contributes to its unique pharmacological profile. This structural configuration allows for interactions with central nervous system receptors, particularly those involved in pain modulation and anxiety reduction. The presence of the hydrochloride moiety ensures stable crystalline form and improves pharmacokinetic properties, facilitating its formulation into viable pharmaceutical products.

Recent advancements in neuropharmacology have highlighted the potential of Meptazinol hydrochloride as an analgesic agent. Studies have demonstrated its efficacy in managing moderate to severe pain by modulating serotonergic and dopaminergic pathways. Unlike traditional opioids, Meptazinol hydrochloride exhibits a lower risk of tolerance and dependence, making it an attractive alternative for chronic pain management. Its mechanism of action involves partial agonism at serotonin receptors, particularly the 5-HT2A and 5-HT3 subtypes, which contribute to its analgesic effects while minimizing side effects such as sedation and nausea.

In addition to its analgesic properties, preliminary research suggests that Meptazinol hydrochloride may have anxiolytic effects. The compound’s ability to interact with serotonin receptors may also play a role in modulating anxiety-related behaviors. This dual functionality positions Meptazinol hydrochloride as a promising candidate for developing combination therapies that address both pain and anxiety simultaneously. Such multifaceted pharmacological activity is increasingly relevant in modern medicine, where integrative approaches to symptom management are preferred.

The synthesis of Meptazinol hydrochloride involves multi-step organic reactions, including condensation, cyclization, and salt formation. The process requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, reducing costs and improving scalability for industrial applications. These improvements are crucial for translating laboratory discoveries into commercially viable pharmaceuticals.

Evaluation of Meptazinol hydrochloride through preclinical studies has provided valuable insights into its safety profile and therapeutic potential. Animal models have shown that the compound exhibits moderate affinity for peripheral receptors, reducing peripheral side effects commonly associated with centrally acting analgesics. This selectivity enhances patient comfort and compliance during treatment regimens. Furthermore, toxicological assessments indicate that Meptazinol hydrochloride is well-tolerated at therapeutic doses, with minimal organ-specific toxicity observed.

The pharmacokinetic behavior of Meptazinol hydrochloride has been extensively studied to optimize dosing regimens and minimize inter-individual variability. Absorption studies reveal rapid uptake following oral administration, with peak plasma concentrations reached within two hours post-dosing. The compound exhibits moderate protein binding properties, influencing its distribution within the body. Metabolism primarily involves cytochrome P450 enzymes, particularly CYP3A4 and CYP2D6, which convert Meptazinol hydrochloride into inactive metabolites excreted via renal pathways.

Recent clinical trials have explored the efficacy of Meptazinol hydrochloride in various pain syndromes, including neuropathic pain and post-operative discomfort. Patients treated with Meptazinol hydrochloride reported significant reductions in pain intensity compared to placebo groups, without notable differences in adverse event profiles between treatment arms. These findings support further development efforts aimed at expanding its therapeutic applications beyond acute pain management into chronic conditions where current options are limited.

The regulatory landscape for Meptazinol hydrochloride is evolving as new data emerges from ongoing research initiatives. Regulatory agencies require comprehensive evidence demonstrating safety and efficacy before approving new pharmaceuticals for clinical use. Manufacturers must navigate stringent guidelines while ensuring that innovative compounds like Meptazinol hydrochloride meet public health needs effectively.

Future directions in research on Meptazinol hydrochloride include exploring novel formulations that enhance bioavailability or prolong systemic action through sustained-release technologies. Investigating combination therapies involving other centrally acting agents may also yield synergistic benefits without exacerbating side effect risks associated with individual treatments alone.

In conclusion, Meptazinol hydrochloride (CAS No, 59263-76-2) represents a promising pharmacological entity with distinct advantages over conventional analgesics due to its unique mechanism of action low potential for abuse profile enhanced safety margin across diverse patient populations . Continued investment research development ensure this compound fulfills potential alleviate suffering millions worldwide benefitting both patients healthcare providers alike .